5-(3-methyl-1,2,4-oxadiazol-5-yl)-N-(3-(methylthio)phenyl)pyrimidin-4-amine

• IUPAC Name: 5-(3-methyl-1,2,4-oxadiazol-5-yl)-N-(3-methylsulfanylphenyl)pyrimidin-4-amine
• InChI: InChI=1S/C14H13N5OS/c1-9-17-14(20-19-9)12-7-15-8-16-13(12)18-10-4-3-5-11(6-10)21-2/h3-8H,1-2H3,(H,15,16,18)
• InChI Key: JLGFDSSZBATPIP-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=N1)C2=CN=CN=C2NC3=CC(=CC=C3)SC
• Molecular Formula: C14H13N5OS
• Molecular Weight: 299.35 g/mol

Description

5-(3-methyl-1,2,4-oxadiazol-5-yl)-N-(3-(methylthio)phenyl)pyrimidin-4-amine is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields of study.

Scientific Research Applications

Antioxidant Activity

The synthesis of a new series of derivatives related to the compound of interest showed significant in vitro antioxidant activity. This was determined by employing various radical scavenging assays. Particularly, compounds with electron-donating substituents exhibited enhanced activity, indicating the potential of such compounds in antioxidant applications (Kotaiah et al., 2012).

Insecticidal and Antibacterial Potential

Another study explored the synthesis of pyrimidine-linked heterocyclic compounds under microwave irradiation. These compounds were evaluated for their insecticidal activity against Pseudococcidae insects and antibacterial potential against selected microorganisms. This research underscores the dual utility of pyrimidine derivatives in pest control and microbial inhibition (Deohate & Palaspagar, 2020).

Antimicrobial Surface Coatings

A study introduced heterocyclic compounds incorporated into polyurethane varnish and printing ink paste for surface coating, demonstrating very good antimicrobial effects. This application suggests the potential for using such compounds in creating antimicrobial surfaces, which could be particularly useful in healthcare settings to prevent microbial transmission (El‐Wahab et al., 2015).

Fluorescent Compound Synthesis

Research into novel fluorescent compounds derived from thieno[2,3-d]pyrimidine showed that the novel compounds displayed intense blue to yellow-green fluorescence. The fluorescence characteristics were influenced by the substituents on the compounds and solvent polarity, suggesting applications in materials science for creating fluorescent materials (Ho & Yao, 2009).

Anticancer Activity

Compounds with the pyrimidine core have been synthesized and evaluated for their anticancer activity against various human cancer cell lines. Some derivatives exhibited significant cytotoxicity, highlighting the potential therapeutic applications of such compounds in cancer treatment (Abdo & Kamel, 2015).